Cas no 10531-13-2 (Cyanomethyl benzenesulfonate)

• Product Name: Cyanomethyl benzenesulfonate
• CAS No: 10531-13-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 48644
• PubChem ID: 24848671
• Update Time: 2025-05-22

Cyanomethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyanomethyl benzenesulfonate
• Acetonitrile,((phenylsulfonyl)oxy)
• benzenesulfonyloxy-acetonitrile
• Benzolsulfonyloxy-acetonitril
• CMBS
• Cyanomethyl benzenesulphonate
• phenylsulfonyloxyacetonitrile
• Acetonitrile,[(phenylsulfonyl)oxy]- (9CI)
• Glycolonitrile, benzenesulfonate (7CI)
• Glycolonitrile, benzenesulfonate (ester) (8CI)
• (Phenylsulfonyloxy)ethanenitrile
• [(Phenylsulfonyl)oxy]acetonitrile
• Benzenesulfonic acid cyanomethyl ester
• cyanomethylbenzenesulfonatetech80%
• Cyanomethyl benzenesulfonate,80%,tech.
• CYANOMETHYL BENZENESULFONATE, TECH., 80%
• Cyanomethyl benzenesulfonate 80%, technical grade
• 10531-13-2
• J-001384
• DTXSID8073390
• Acetonitrile, ((phenylsulfonyl)oxy)-
• benzenesulfonyloxyacetonitrile
• AKOS015889551
• NS00023365
• Cyanomethyl benzenesulfonate, 80%, technical grade
• FT-0636729
• EINECS 234-093-6
• SCHEMBL2150765
• Acetonitrile, [(phenylsulfonyl)oxy]-
• DB-040607
• 2-[(benzenesulfonyl)oxy]acetonitrile
• Cyanomethylbenzenesulfonate

• MDL： MFCD00007547
• Inchi： 1S/C8H7NO3S/c9-6-7-12-13(10,11)8-4-2-1-3-5-8/h1-5H,7H2
• InChI Key： SSOVHFPWMPUQOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC#N

Computed Properties

• Exact Mass: 197.01500
• Monoisotopic Mass: 197.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 75.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.309 g/mL at 25 °C(lit.)
• Boiling Point: 142-146 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.523(lit.)
• PSA: 75.54000
• LogP: 1.99628
• Solubility: Not available

Cyanomethyl benzenesulfonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1760
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Safety Term：S26;S27;S36/37/39
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Additional information on Cyanomethyl benzenesulfonate

Cyanomethyl Benzenesulfonate: A Comprehensive Overview

Cyanomethyl benzenesulfonate, also known by its CAS number 10531-13-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C8H7NO4S, is a derivative of benzenesulfonic acid and is widely recognized for its unique chemical properties and versatility in different fields. Recent advancements in chemical synthesis and material science have further highlighted its potential in cutting-edge research and industrial processes.

The structure of cyanomethyl benzenesulfonate consists of a benzene ring attached to a sulfonic acid group (-SO3H) and a cyanomethyl (-CH2CN) substituent. This combination imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The sulfonic acid group contributes to its strong acidity and ability to form stable salts, while the cyanomethyl group introduces reactivity and functionality in organic synthesis.

One of the most notable applications of cyanomethyl benzenesulfonate is in the field of organic chemistry, particularly as a reagent in nucleophilic substitution reactions. Its ability to act as an electrophilic partner makes it invaluable in the synthesis of various heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. Recent studies have demonstrated its effectiveness in facilitating the formation of complex molecular architectures with high precision and yield.

In addition to its role in organic synthesis, cyanomethyl benzenesulfonate has found applications in polymer chemistry. The compound serves as a building block for the development of advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. Researchers have explored its potential in creating biodegradable polymers, which are increasingly sought after in sustainable materials science.

The versatility of cyanomethyl benzenesulfonate extends to its use in analytical chemistry. Its unique reactivity allows it to serve as a sensitive probe for detecting specific functional groups or ions in complex matrices. Recent advancements have leveraged this property to develop novel sensing materials for environmental monitoring and quality control applications.

The synthesis of cyanomethyl benzenesulfonate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of benzene derivatives followed by substitution reactions to introduce the cyanomethyl group. Researchers have recently explored greener synthesis methods, such as using microwave-assisted techniques or enzymatic catalysis, to enhance efficiency and reduce environmental impact.

The growing interest in cyanomethyl benzenesulfonate can be attributed to its ability to bridge different areas of chemistry. Its role as both a reagent and a building block underscores its importance in modern chemical research. As new applications continue to emerge, the compound is expected to play an even more pivotal role in driving innovation across various industries.

In conclusion, cyanomethyl benzenesulfonate, with its distinctive chemical properties and diverse applications, stands as a testament to the ingenuity of modern chemistry. Its continued exploration and utilization promise exciting developments that will further solidify its position as a key compound in both academic research and industrial practices.